N-(2-chloroacetyl)benzamide
Overview
Description
“N-(2-chloroacetyl)benzamide” is an organic compound with the molecular formula C9H8ClNO2 . It is a white to off-white crystalline powder . This compound belongs to the class of benzamides .
Synthesis Analysis
Benzamides can be synthesized through direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth . Another method involves the reaction of chloroacetyl chloride with 2-mercaptobenzimidazole .
Molecular Structure Analysis
The molecular structure of N-(2-chloroacetyl)benzamide contains a total of 21 bonds. There are 13 non-H bonds, 8 multiple bonds, 1 rotatable bond, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, and 1 imide .
Chemical Reactions Analysis
Benzamides can be synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . The reaction was performed through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .
Physical And Chemical Properties Analysis
N-(2-chloroacetyl)benzamide has a molecular weight of 197.62 . It is a powder at room temperature . The melting point is between 145-148 degrees Celsius .
Scientific Research Applications
Pharmaceutical Industry: Synthesis of Therapeutic Agents
N-(2-chloroacetyl)benzamide: is utilized in the pharmaceutical industry as an intermediate in the synthesis of various therapeutic agents. Its role is crucial in the formation of amide bonds, which are a common feature in many drugs . For instance, it can be involved in the production of compounds with antiplatelet activity, which are essential in the treatment of cardiovascular diseases .
Green Chemistry: Catalyst in Benzamide Synthesis
The compound serves as a catalyst in the eco-friendly synthesis of benzamide derivatives. A method reported involves the condensation of benzoic acids and amines under ultrasonic irradiation, using a Lewis acidic ionic liquid immobilized on diatomite earth. This process highlights the importance of N-(2-chloroacetyl)benzamide in green chemistry initiatives for high-yielding and environmentally friendly reactions .
Mechanism of Action
Target of Action
N-(2-chloroacetyl)benzamide is a type of benzamide derivative . Benzamides are known to be involved in a wide range of biological activities and are found in many pharmaceutical compounds . .
Mode of Action
Benzamides are known to interact with their targets through various mechanisms . For instance, some benzamides can bind to receptors or enzymes, inhibiting their function . The specific interaction of N-(2-chloroacetyl)benzamide with its targets would need further investigation.
Biochemical Pathways
Benzamides, in general, can influence a variety of biochemical pathways depending on their specific targets
Pharmacokinetics
The compound’s molecular weight is 19762 , which could potentially influence its pharmacokinetic properties.
Result of Action
Benzamides are known to have a wide range of biological activities, including anti-inflammatory, antipsychotic, and anticancer effects . The specific effects of N-(2-chloroacetyl)benzamide would depend on its targets and mode of action.
Safety and Hazards
The safety information for N-(2-chloroacetyl)benzamide includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .
Future Directions
properties
IUPAC Name |
N-(2-chloroacetyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNO2/c10-6-8(12)11-9(13)7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDAYXLBYGPADRK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00368632 |
Source
|
| Record name | N-(2-Chloro-acetyl)-benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00368632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chloroacetyl)benzamide | |
CAS RN |
7218-27-1 |
Source
|
| Record name | N-(2-Chloro-acetyl)-benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00368632 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(2-chloroacetyl)benzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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